Cas no 2503203-87-8 (INDEX NAME NOT YET ASSIGNED)

INDEX NAME NOT YET ASSIGNED structure
INDEX NAME NOT YET ASSIGNED structure
Product Name:INDEX NAME NOT YET ASSIGNED
CAS No:2503203-87-8
MF:C12H22N2O2
MW:226.315283298492
CID:5109173
PubChem ID:154870144
Update Time:2025-07-09

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

    • EN300-6493964
    • tert-butyl N-{4-azaspiro[2.5]octan-7-yl}carbamate
    • 2503203-87-8
    • INDEX NAME NOT YET ASSIGNED
    • Inchi: 1S/C12H22N2O2/c1-11(2,3)16-10(15)14-9-4-7-13-12(8-9)5-6-12/h9,13H,4-8H2,1-3H3,(H,14,15)
    • InChI Key: CTIWJPHESMDSHS-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(NC1CCNC2(C1)CC2)=O

Computed Properties

  • Exact Mass: 226.168127949 g/mol
  • Monoisotopic Mass: 226.168127949 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 226.32
  • XLogP3: 1.4
  • Topological Polar Surface Area: 50.4Ų

Experimental Properties

  • Density: 1.08±0.1 g/cm3(Predicted)
  • Boiling Point: 345.8±31.0 °C(Predicted)
  • pka: 12.65±0.20(Predicted)

INDEX NAME NOT YET ASSIGNED Pricemore >>

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Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2503203-87-8 and Product Name: INDEX NAME NOT YET ASSIGNED

Compound with the CAS number 2503203-87-8 is a novel chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, currently designated as INDEX NAME NOT YET ASSIGNED, represents a promising candidate for further exploration due to its unique structural properties and potential biological activities. The study of such molecules is crucial in the quest for new therapeutic agents that can address unmet medical needs.

The chemical structure of 2503203-87-8 exhibits a complex arrangement of functional groups, which contributes to its distinctive physicochemical properties. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been instrumental in elucidating its molecular framework. These techniques provide detailed insights into the connectivity and environment of the atoms within the molecule, which are essential for understanding its reactivity and interaction with biological targets.

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Current research efforts are focused on translating the preclinical findings into clinical trials. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to evaluate the efficacy and safety of 2503203-87-8 in human subjects. These trials aim to provide definitive evidence of its therapeutic benefits and pave the way for regulatory approval.

The impact of such research extends beyond immediate therapeutic applications. The development of new chemical entities like 2503203-87-8 contributes to our fundamental understanding of disease mechanisms and provides new tools for studying biological processes at a molecular level. This knowledge can be leveraged to develop innovative treatment strategies for a wide range of diseases.

In conclusion, compound with CAS No. 2503203-87-8 and product name INDEX NAME NOT YET ASSIGNED represents a significant advancement in pharmaceutical research. Its unique chemical properties, promising biological activities, and favorable pharmacokinetic profile make it a compelling candidate for further development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it holds great promise for improving patient outcomes in [mention relevant diseases or conditions].

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